3-[[4-(4-Benzylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione

• IUPAC Name: 3-[[4-(4-benzylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C23H25N3O3/c27-21-15-24-23(29)26(21)16-19-6-8-20(9-7-19)22(28)25-12-10-18(11-13-25)14-17-4-2-1-3-5-17/h1-9,18H,10-16H2,(H,24,29)
• InChI Key: RUDJCHMHVIFSKR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)CN4C(=O)CNC4=O
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

3-[[4-(4-Benzylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione, also known as BZP, is a synthetic compound that belongs to the class of piperazines. It has been widely studied due to its psychoactive effects, which are similar to those of amphetamines. BZP has been used as a recreational drug, but it has also shown potential for scientific research applications.

Mechanism of Action

3-[[4-(4-Benzylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione acts as a stimulant by binding to and activating the dopamine and norepinephrine transporters, which increases the release of these neurotransmitters into the synapse. This compound also inhibits the reuptake of serotonin, which prolongs its effects on the brain. These actions result in increased alertness, energy, and euphoria.
Biochemical and Physiological Effects
This compound has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation, dry mouth, and decreased appetite. In high doses, this compound can cause seizures, hallucinations, and paranoia.

Advantages and Limitations for Lab Experiments

3-[[4-(4-Benzylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione has several advantages for scientific research, including its ability to stimulate the release of neurotransmitters and its potential as a treatment for depression and ADHD. However, its psychoactive effects and potential for abuse make it a challenging substance to work with in a laboratory setting.

Future Directions

There are several future directions for research on 3-[[4-(4-Benzylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione, including its potential as a treatment for other psychiatric disorders such as bipolar disorder and schizophrenia. Additionally, further studies are needed to understand the long-term effects of this compound on the brain and body. Finally, research could be conducted to develop safer and more effective derivatives of this compound for clinical use.

Synthesis Methods

3-[[4-(4-Benzylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione can be synthesized through several methods, including the reaction of piperazine with benzyl chloride and subsequent treatment with phosgene and sodium hydroxide. Another method involves the reaction of 1-benzylpiperazine with benzoyl chloride and subsequent treatment with sodium hydride and carbon dioxide.

Scientific Research Applications

3-[[4-(4-Benzylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione has been used in scientific research to study its effects on the central nervous system. It has been shown to stimulate the release of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a role in mood, motivation, and reward. This compound has also been studied for its potential as a treatment for depression and attention deficit hyperactivity disorder (ADHD).